Cas no 74769-16-7 (2-(3-Methoxy-benzyl)-oxirane)

• Product Name: 2-(3-Methoxy-benzyl)-oxirane
• CAS No: 74769-16-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 3155180
• PubChem ID: 13046659
• Update Time: 2025-06-08

2-(3-Methoxy-benzyl)-oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-benzyl)-oxirane
• 2-(3-methoxybenzyl)oxirane
• AKOS005607074
• CS-0302610
• 74769-16-7
• 2-[(3-methoxyphenyl)methyl]oxirane
• STK693512
• EN300-698564

• Inchi： 1S/C10H12O2/c1-11-9-4-2-3-8(5-9)6-10-7-12-10/h2-5,10H,6-7H2,1H3
• InChI Key： QIRCLNOOFJHRDJ-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 164.083729621Da
• Monoisotopic Mass: 164.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-Methoxy-benzyl)-oxirane

Professional Introduction to Compound with CAS No. 74769-16-7 and Product Name 2-(3-Methoxy-benzyl)-oxirane

Compound with the CAS number 74769-16-7 and the product name 2-(3-Methoxy-benzyl)-oxirane represents a significant area of interest in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and molecular research. The presence of an oxirane ring, also known as an epoxide, in its molecular structure makes it a versatile intermediate for various chemical transformations, which are crucial for the synthesis of complex organic molecules.

The 3-Methoxy-benzyl substituent in the compound's name is particularly noteworthy, as it introduces a methoxy group at the third position of a benzyl moiety. This substitution pattern is commonly employed in medicinal chemistry to enhance the solubility, bioavailability, and metabolic stability of drug candidates. The methoxy group can also participate in various chemical reactions, such as nucleophilic substitution and ether formation, making it a valuable tool for synthetic chemists.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The oxirane ring in 2-(3-Methoxy-benzyl)-oxirane is particularly relevant in this context, as it can be readily functionalized to produce a wide range of derivatives. These derivatives have shown promise in various preclinical studies as potential inhibitors or modulators of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The oxirane ring can undergo ring-opening reactions with nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This property has been exploited in the synthesis of peptidomimetics and other bioactive molecules that mimic the structure and function of natural peptides. Such mimetics are increasingly important in drug discovery due to their ability to bind to biological targets with high specificity and affinity.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how 2-(3-Methoxy-benzyl)-oxirane can be utilized in drug design. These tools have enabled researchers to predict the binding modes of this compound with various biological targets, providing valuable insights into its potential therapeutic applications. For instance, studies have suggested that derivatives of this compound may interact with enzymes involved in signal transduction pathways, potentially leading to new treatments for diseases such as diabetes and autoimmune disorders.

The synthesis of 2-(3-Methoxy-benzyl)-oxirane itself is another area where significant progress has been made. Modern synthetic methodologies have allowed for more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring that sufficient quantities of this compound are available for both research purposes and potential commercial development.

In conclusion, 2-(3-Methoxy-benzyl)-oxirane (CAS No. 74769-16-7) represents a promising compound with diverse applications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features make it a valuable intermediate for the synthesis of novel therapeutic agents, while its reactivity allows for further functionalization to produce bioactive molecules with specific targeting capabilities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.